Cas no 92005-15-7 (Methanone, bis(4-hydroxy-3,5-dimethylphenyl)-)

• Product Name: Methanone, bis(4-hydroxy-3,5-dimethylphenyl)-
• CAS No: 92005-15-7
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD32196956
• CID: 4321132
• PubChem ID: 13742915
• Update Time: 2025-10-28

Methanone, bis(4-hydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(4-hydroxy-3,5-dimethylphenyl)-
• Bis(4-hydroxy-3,5-dimethylphenyl)methanone
• DTXSID301347446
• JWAPUVVSOVJCJB-UHFFFAOYSA-N
• DTXCID401776171
• s12280
• 4,4'-dihydroxy-3,3',5,5'-tetramethylbenzophenone
• 814-096-4
• 92005-15-7
• SCHEMBL1448473

• MDL： MFCD32196956
• Inchi： 1S/C17H18O3/c1-9-5-13(6-10(2)15(9)18)17(20)14-7-11(3)16(19)12(4)8-14/h5-8,18-19H,1-4H3
• InChI Key： JWAPUVVSOVJCJB-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(O)C(C)=C1)(C1=CC(C)=C(O)C(C)=C1)=O

Computed Properties

• Exact Mass: 270.125594432Da
• Monoisotopic Mass: 270.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.5Ų

Additional information on Methanone, bis(4-hydroxy-3,5-dimethylphenyl)-

Methanone, bis(4-hydroxy-3,5-dimethylphenyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 92005-15-7 is known as Methanone, bis(4-hydroxy-3,5-dimethylphenyl), a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has opened new avenues in the study of molecular interactions and drug development. The presence of two hydroxyl groups and a dimethylphenyl substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of natural product-inspired molecules has led to the discovery of numerous bioactive compounds. The structural motif of Methanone, bis(4-hydroxy-3,5-dimethylphenyl) closely resembles several compounds found in plants and marine organisms, which have been traditionally used for their medicinal properties. This similarity has prompted researchers to investigate its potential pharmacological effects.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Studies have shown that it can bind to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The hydroxyl groups in its structure are particularly important, as they can form hydrogen bonds with biological molecules, enhancing its binding affinity.

Furthermore, the dimethylphenyl groups contribute to the compound's lipophilicity, which is a crucial factor in drug design. A balanced lipophilicity profile ensures better membrane permeability and bioavailability, essential properties for any therapeutic agent. Researchers have been experimenting with different derivatives of Methanone, bis(4-hydroxy-3,5-dimethylphenyl) to optimize these properties while maintaining biological activity.

The synthesis of this compound involves a series of well-defined chemical reactions. The key step is the condensation of acetone with 4-hydroxy-3,5-dimethylbenzaldehyde under basic conditions. This reaction yields the desired bis(methanone) derivative, which can then be further functionalized if needed. The use of high-purity starting materials and controlled reaction conditions is crucial to obtaining a high yield and minimal impurities.

Recent advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have allowed researchers to predict how it interacts with biological targets at the atomic level. These predictions have been validated through experimental studies, providing a deeper understanding of its mechanism of action.

In addition to its potential as a drug candidate, Methanone, bis(4-hydroxy-3,5-dimethylphenyl) has been explored as a building block for more complex molecules. Its rigid structure and multiple functional groups make it an ideal candidate for constructing peptidomimetics and other bioactive scaffolds. Such derivatives often exhibit enhanced potency and selectivity compared to their parent compounds.

The field of cheminformatics has also contributed to the study of this compound by providing tools for virtual screening and drug discovery. By integrating data from various sources, including experimental results and computational predictions, researchers can identify potential leads for further optimization. This approach has significantly accelerated the drug discovery process in recent years.

The environmental impact of synthesizing and using this compound is another area of interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts are not only beneficial from an environmental perspective but also make the production process more cost-effective.

Future research directions for Methanone, bis(4-hydroxy-3,5-dimethylphenyl) include exploring its role in disease models and conducting clinical trials to evaluate its therapeutic potential. The growing body of evidence supporting its bioactivity suggests that it could be a valuable addition to the pharmacopeia in the coming years.

In conclusion, the compound with CAS number 92005-15-7, known as Methanone, bis(4-hydroxy-3,5-dimethylphenyl), represents an exciting area of research with significant implications for drug development and chemical biology. Its unique structural features and biological activities make it a promising candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.